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Compound of Interest

Compound Name:
Dimethyl 2-(2-

methoxyphenoxy)malonate

Cat. No.: B022909 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety protocols, operational procedures, and disposal plans for

handling Dimethyl 2-(2-methoxyphenoxy)malonate (CAS No. 150726-89-9). Adherence to

these guidelines is critical for ensuring personal safety and maintaining a secure laboratory

environment. The chemical, physical, and toxicological properties of this compound have not

been thoroughly investigated, warranting careful handling.[1]

Hazard Identification and First Aid
While a full hazard profile is not available, Dimethyl 2-(2-methoxyphenoxy)malonate is

known to be an irritant.[2] Precautionary statements advise avoiding contact with skin and eyes

and preventing the formation of dust and aerosols.[1][3]

First Aid Measures:
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Scenario Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult or ceases, provide artificial respiration

and consult a physician.[1][3]

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Consult a physician if

irritation develops.[1][3]

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes and seek immediate medical

attention from a physician.[1][3]

Ingestion

Do not induce vomiting. Rinse the mouth with

water and consult a physician. Never give

anything by mouth to an unconscious person.[1]

[3]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Dimethyl 2-(2-methoxyphenoxy)malonate to

minimize exposure.

PPE Category Specifications

Eye/Face Protection
Safety glasses with side-shields conforming to

EN166 or NIOSH-approved equipment.[1]

Skin Protection

Handle with chemical-resistant gloves (inspect

before use). Dispose of contaminated gloves

properly. Wear impervious clothing to prevent

skin contact.[1]

Respiratory Protection

For nuisance exposures, use a type P95 (US) or

type P1 (EU EN 143) particle respirator. For

higher-level protection, use type OV/AG/P99

(US) or type ABEK-P2 (EU EN 143) respirator

cartridges.[1]
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Operational Plan: Step-by-Step Handling Procedures
Strict adherence to the following operational plan is essential for the safe handling of this

compound.

Engineering Controls: Always handle Dimethyl 2-(2-methoxyphenoxy)malonate in a well-

ventilated area.[3] Provide appropriate exhaust ventilation where dust may form.[1]

Donning PPE: Before handling, correctly put on all required PPE as specified in the table

above.

Handling:

Avoid contact with skin and eyes.[1][3]

Prevent the formation of dust and aerosols.[1][3]

Use non-sparking tools to prevent fire from electrostatic discharge.[3]

Storage: Specific storage conditions are not detailed, but as a general practice, keep the

substance in a suitable, closed container.

Hygiene: Wash hands thoroughly before breaks and at the end of the workday.[1]

Emergency and Disposal Plan
Accidental Release Measures:

Personal Precautions: Use personal protective equipment. Avoid dust formation and

breathing vapors, mist, or gas. Ensure adequate ventilation and evacuate personnel to safe

areas.[1]

Environmental Precautions: Do not let the product enter drains.[1]

Containment and Cleaning: Sweep up and shovel the material. Pick up and arrange for

disposal without creating dust. Keep in suitable, closed containers for disposal.[1]

Disposal:
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Product: Offer surplus and non-recyclable solutions to a licensed disposal company. The

material can be burned in a chemical incinerator equipped with an afterburner and scrubber.

[1]

Contaminated Packaging: Dispose of as unused product.[1]

Contaminated Gloves: Dispose of contaminated gloves after use in accordance with

applicable laws and good laboratory practices.[1]

Visual Workflow for Safe Handling
The following diagram illustrates the procedural flow for the safe handling of Dimethyl 2-(2-
methoxyphenoxy)malonate, from preparation to disposal.
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Caption: Workflow for handling Dimethyl 2-(2-methoxyphenoxy)malonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b022909?utm_src=pdf-custom-synthesis
https://www.capotchem.com/doc/msds_150726-89-9.do
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-2-_2-methoxyphenoxy_malonate
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-2-_2-methoxyphenoxy_malonate
https://www.chemicalbook.com/msds/dimethyl-2-2-methoxyphenoxy-malonate.pdf
https://www.benchchem.com/product/b022909#personal-protective-equipment-for-handling-dimethyl-2-2-methoxyphenoxy-malonate
https://www.benchchem.com/product/b022909#personal-protective-equipment-for-handling-dimethyl-2-2-methoxyphenoxy-malonate
https://www.benchchem.com/product/b022909#personal-protective-equipment-for-handling-dimethyl-2-2-methoxyphenoxy-malonate
https://www.benchchem.com/product/b022909#personal-protective-equipment-for-handling-dimethyl-2-2-methoxyphenoxy-malonate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b022909?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022909?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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